Cas no 1261235-38-4 ((S)-1-(2-Methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol)

• Product Name: (S)-1-(2-Methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol
• CAS No: 1261235-38-4
• MF: C₉H₁₃N₃OS
• MW: 211.284020185471
• CID: 2165431
• Update Time: 2025-06-28

(S)-1-(2-Methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol
• (S)-1-(2-(Methylthio)pyrimidin-4-yl)pyrrolidin-3-ol
• (S)-1-(2-methylsulfanylpyrimidin-4-yl)pyrrolidin-3-ol
• (S)-1-(2-Methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol

• Inchi： 1S/C9H13N3OS/c1-14-9-10-4-2-8(11-9)12-5-3-7(13)6-12/h2,4,7,13H,3,5-6H2,1H3/t7-/m0/s1
• InChI Key： CFEKLRCUPFZBTM-ZETCQYMHSA-N
• SMILES： S(C)C1=NC=CC(=N1)N1CC[C@@H](C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (S)-1-(2-Methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol

Comprehensive Overview of (S)-1-(2-Methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol (CAS No. 1261235-38-4)

The compound (S)-1-(2-Methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol (CAS No. 1261235-38-4) is a chiral pyrrolidine derivative with a pyrimidine moiety, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the methylsulfanyl group and the hydroxyl-functionalized pyrrolidine ring, make it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for chiral building blocks like (S)-1-(2-Methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol has surged due to their critical role in asymmetric synthesis. This compound's stereospecificity and functional group compatibility align with the growing trend of precision medicine and targeted therapies. Its CAS No. 1261235-38-4 is frequently searched in academic and industrial databases, reflecting its relevance in modern organic chemistry.

From a synthetic perspective, the pyrimidine core of this compound is a hallmark of nucleic acid analogs and heterocyclic chemistry. The incorporation of a methylsulfanyl substituent enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These attributes make it a valuable tool for medicinal chemists exploring structure-activity relationships (SAR) in drug design.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many traditional reagents, (S)-1-(2-Methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol is designed to meet modern green chemistry principles, with a focus on reducing waste and improving atom economy. This aligns with the increasing emphasis on sustainable synthesis in the pharmaceutical industry, a topic frequently queried in search engines and AI-driven research platforms.

Furthermore, the compound's potential in catalysis and ligand design is under exploration. Its ability to act as a chelating agent or a chiral auxiliary in asymmetric catalysis could unlock new pathways for enantioselective transformations. Such applications are highly sought after in the synthesis of active pharmaceutical ingredients (APIs) and fine chemicals, addressing the need for cost-effective and scalable methodologies.

In summary, (S)-1-(2-Methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol (CAS No. 1261235-38-4) represents a convergence of innovation in synthetic chemistry and drug development. Its multifaceted utility, combined with its alignment with contemporary research trends, ensures its continued prominence in scientific literature and industrial applications.